Cas no 1804718-64-6 (2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine
• CAS No: 1804718-64-6
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4847970
• Update Time: 2025-10-27

2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c8-2-4-1-5(7(9)10)11-3-6(4)12(13)14/h1,3,7H,2H2
• InChI Key： KMARYKOOBGITDH-UHFFFAOYSA-N
• SMILES： FCC1=CC(C(F)F)=NC=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine (CAS No. 1804718-64-6)

2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine (CAS No. 1804718-64-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substituents, has garnered attention for its role in modulating biological activity and enhancing metabolic stability. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the nitro group further expands its utility in synthetic chemistry, enabling diverse functionalization pathways.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine has surged due to their ability to improve pharmacokinetic properties. Fluorine incorporation is a hot topic in medicinal chemistry, as it often enhances bioavailability and target selectivity. This aligns with the growing trend of AI-driven drug design, where computational tools predict optimal fluorination sites for maximum efficacy. The compound's CAS No. 1804718-64-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research.

The synthesis of 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine typically involves multi-step reactions, including halogenation and nucleophilic substitution. Its structural motif is analogous to several FDA-approved drugs, making it a valuable scaffold for hit-to-lead optimization. Analysts note its compatibility with green chemistry principles, as newer methods minimize hazardous byproducts. This resonates with the industry's shift toward sustainable synthesis, a key concern for environmentally conscious researchers.

From a commercial perspective, suppliers list this compound under categories such as building blocks and fine chemicals, catering to R&D laboratories worldwide. Its price per gram and purity specifications are common queries among purchasers, emphasizing the need for transparent quality control. Regulatory compliance, particularly regarding REACH and GMP standards, is another critical factor driving its adoption in regulated markets.

Emerging studies highlight the role of 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connection to cutting-edge therapeutics positions the compound as a focal point for biotech innovation. Additionally, its potential in crop protection formulations aligns with global efforts to address food security challenges through advanced agrochemicals.

In summary, 2-(Difluoromethyl)-4-(fluoromethyl)-5-nitropyridine (CAS No. 1804718-64-6) exemplifies the intersection of synthetic versatility and biological relevance. Its applications span from precision medicine to sustainable agriculture, reflecting broader scientific priorities. As interdisciplinary research evolves, this compound is poised to remain a cornerstone in the development of next-generation solutions.